[2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] (E)-3-(6-methoxynaphthalen-2-yl)prop-2-enoate

• IUPAC Name: [2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] (E)-3-(6-methoxynaphthalen-2-yl)prop-2-enoate
• InChI: InChI=1S/C22H24N2O4/c1-15(2)22(3,14-23)24-20(25)13-28-21(26)10-6-16-5-7-18-12-19(27-4)9-8-17(18)11-16/h5-12,15H,13H2,1-4H3,(H,24,25)/b10-6+
• InChI Key: YDJLQQUVVLQFPJ-UXBLZVDNSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)COC(=O)C=CC1=CC2=C(C=C1)C=C(C=C2)OC
• Isomeric SMILES: CC(C)C(C)(C#N)NC(=O)COC(=O)/C=C/C1=CC2=C(C=C1)C=C(C=C2)OC
• Molecular Formula: C22H24N2O4
• Molecular Weight: 380.4 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Safety And Hazards

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Future Directions

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